Cas no 2227840-90-4 ((2R)-4-(3-chloro-2-methoxyphenyl)butan-2-ol)

• Product Name: (2R)-4-(3-chloro-2-methoxyphenyl)butan-2-ol
• CAS No: 2227840-90-4
• MF: C₁₁H₁₅ClO₂
• MW: 214.688602685928
• CID: 6058244
• PubChem ID: 165688078
• Update Time: 2025-10-30

(2R)-4-(3-chloro-2-methoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-chloro-2-methoxyphenyl)butan-2-ol
• EN300-1982944
• 2227840-90-4

• Inchi： 1S/C11H15ClO2/c1-8(13)6-7-9-4-3-5-10(12)11(9)14-2/h3-5,8,13H,6-7H2,1-2H3/t8-/m1/s1
• InChI Key： LLPSUFMKHGNJST-MRVPVSSYSA-N
• SMILES： ClC1=CC=CC(=C1OC)CC[C@@H](C)O

Computed Properties

• Exact Mass: 214.0760574g/mol
• Monoisotopic Mass: 214.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-4-(3-chloro-2-methoxyphenyl)butan-2-ol

Chemical Profile of (2R)-4-(3-chloro-2-methoxyphenyl)butan-2-ol (CAS No. 2227840-90-4)

(2R)-4-(3-chloro-2-methoxyphenyl)butan-2-ol, identified by its Chemical Abstracts Service (CAS) number 2227840-90-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This chiral alcohol features a complex aromatic system with both chloro and methoxy substituents, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound consists of a butan-2-ol backbone with a substituted phenyl ring at the fourth carbon position. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its potential pharmacological activity. Specifically, the 3-chloro group introduces a region of high electrophilicity, while the 2-methoxy group exerts a stabilizing effect on the aromatic system. This balance of functional groups makes the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The stereochemistry at the second carbon atom in (2R)-4-(3-chloro-2-methoxyphenyl)butan-2-ol is particularly noteworthy, as it could serve as a key feature for controlling enantioselectivity in synthetic pathways. Researchers have explored its utility in catalytic processes, where it acts as a building block for more complex molecules with enhanced biological activity.

The pharmaceutical industry has increasingly focused on targeted therapies, necessitating the development of highly specific and potent compounds. (2R)-4-(3-chloro-2-methoxyphenyl)butan-2-ol has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a candidate for treating conditions such as inflammation, pain, and neurological disorders. The precise stereochemical configuration of the molecule is believed to contribute to its selectivity and efficacy.

The synthesis of (2R)-4-(3-chloro-2-methoxyphenyl)butan-2-ol involves multi-step organic transformations, including functional group interconversions and stereocontrol techniques. Advanced synthetic methodologies, such as asymmetric hydrogenation and cross-coupling reactions, have been employed to achieve high yields and enantiomeric purity. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the advancements in modern organic chemistry that enable the efficient production of complex molecules.

Recent advances in computational chemistry have further enhanced our understanding of the pharmacological properties of (2R)-4-(3-chloro-2-methoxyphenyl)butan-2-ol. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping to rationalize its potential therapeutic effects. These computational approaches complement experimental investigations by predicting molecular behavior and optimizing drug-like properties.

The compound's structural features also make it valuable for developing probes in chemical biology research. By incorporating fluorescent or isotopic labels, researchers can study its metabolic pathways and interactions within cellular systems. Such studies contribute to a deeper understanding of disease mechanisms and aid in identifying new therapeutic opportunities.

The regulatory landscape for pharmaceutical compounds requires rigorous evaluation to ensure safety and efficacy before clinical application. While (2R)-4-(3-chloro-2-methoxyphenyl)butan-2-ol has not yet entered human trials, its preclinical data suggest promising potential for further development. Future studies will focus on optimizing its pharmacokinetic profile and exploring novel applications in drug discovery.

In conclusion, (2R)-4-(3-chloro-2-methoxyphenyl)butan-2-ol represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. Its synthesis, pharmacological properties, and applications in research underscore its importance as a versatile chemical entity. As research continues to evolve, this compound is likely to play an increasingly vital role in the development of next-generation therapeutics.